Cas no 1797225-35-4 (N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide)

N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide is a synthetic small-molecule compound featuring a pyridinyl-tetrahydroindazole core linked to a trifluoromethoxy-substituted benzamide moiety. Its structural design combines a heterocyclic scaffold with a polar aromatic group, suggesting potential utility in medicinal chemistry and drug discovery. The trifluoromethoxy group enhances metabolic stability and lipophilicity, while the pyridinyl and indazole components may contribute to selective binding interactions. This compound is of interest for research applications, particularly in the development of kinase inhibitors or GPCR-targeted therapeutics. Its well-defined structure allows for precise structure-activity relationship studies, making it a valuable tool for probing biological pathways.
N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide structure
1797225-35-4 structure
Product Name:N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide
CAS No:1797225-35-4
MF:C22H21F3N4O2
MW:430.422955274582
CID:5371388
PubChem ID:72718490
Update Time:2025-06-08

N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-(3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)-4-(trifluoromethoxy)benzamide
    • N-[2-(3-pyridin-4-yl-4,5,6,7-tetrahydroindazol-1-yl)ethyl]-4-(trifluoromethoxy)benzamide
    • AKOS024561894
    • F6439-0595
    • N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide
    • 1797225-35-4
    • Inchi: 1S/C22H21F3N4O2/c23-22(24,25)31-17-7-5-16(6-8-17)21(30)27-13-14-29-19-4-2-1-3-18(19)20(28-29)15-9-11-26-12-10-15/h5-12H,1-4,13-14H2,(H,27,30)
    • InChI Key: MBEAITOVPBDKQV-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(=CC=1)C(NCCN1C2CCCCC=2C(C2C=CN=CC=2)=N1)=O)(F)F

Computed Properties

  • Exact Mass: 430.16166041g/mol
  • Monoisotopic Mass: 430.16166041g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 592
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 69Ų

N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6439-0595-2μmol
N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide
1797225-35-4
2μmol
$57.0 2023-09-09
Life Chemicals
F6439-0595-5μmol
N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide
1797225-35-4
5μmol
$63.0 2023-09-09
Life Chemicals
F6439-0595-10μmol
N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide
1797225-35-4
10μmol
$69.0 2023-09-09
Life Chemicals
F6439-0595-20μmol
N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide
1797225-35-4
20μmol
$79.0 2023-09-09
Life Chemicals
F6439-0595-1mg
N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide
1797225-35-4
1mg
$54.0 2023-09-09
Life Chemicals
F6439-0595-2mg
N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide
1797225-35-4
2mg
$59.0 2023-09-09
Life Chemicals
F6439-0595-3mg
N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide
1797225-35-4
3mg
$63.0 2023-09-09
Life Chemicals
F6439-0595-4mg
N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide
1797225-35-4
4mg
$66.0 2023-09-09
Life Chemicals
F6439-0595-5mg
N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide
1797225-35-4
5mg
$69.0 2023-09-09
Life Chemicals
F6439-0595-10mg
N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide
1797225-35-4
10mg
$79.0 2023-09-09

Additional information on N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide

Comprehensive Analysis of N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide (CAS 1797225-35-4): Structure, Applications, and Research Insights

The compound N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide (CAS 1797225-35-4) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This pyridine- and indazole-containing molecule is characterized by a trifluoromethoxy benzamide moiety, which enhances its metabolic stability and binding affinity to biological targets. Researchers are particularly interested in its role as a modulator of protein-protein interactions, a hot topic in drug discovery for diseases like cancer and neurodegenerative disorders.

Recent studies highlight the growing demand for small-molecule inhibitors targeting kinases and GPCRs, where CAS 1797225-35-4 shows promise. Its tetrahydroindazole core mimics natural ligands, making it a candidate for structure-activity relationship (SAR) optimization. The inclusion of a trifluoromethoxy group is notable, as this moiety is frequently explored in medicinal chemistry for its ability to improve lipophilicity and bioavailability—key factors addressed in AI-driven drug design platforms like AlphaFold or Schrödinger.

From a synthetic perspective, the compound’s multi-heterocyclic scaffold poses challenges in regioselective functionalization, a common hurdle discussed in organic chemistry forums. Innovations in catalytic C-H activation and flow chemistry have been proposed to streamline its production. Additionally, its logP and solubility profiles align with current industry trends toward fragment-based drug discovery, a method gaining traction in high-throughput screening (HTS) pipelines.

Environmental and ADME-Tox (absorption, distribution, metabolism, excretion, and toxicity) studies of 1797225-35-4 are limited but critical, given the rising regulatory focus on green chemistry principles. Computational tools such as molecular docking and QSAR modeling are increasingly used to predict its metabolic pathways, reducing reliance on animal testing—a priority for biotech startups and academic labs alike.

In summary, N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide represents a compelling case study at the intersection of medicinal chemistry and computational biology. Its development reflects broader shifts toward precision medicine and sustainable synthesis, addressing both scientific and societal demands.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.